Cas no 1352318-67-2 (Methyl 3-fluoro-5-(4-nitrophenyl)benzoate)

• Product Name: Methyl 3-fluoro-5-(4-nitrophenyl)benzoate
• CAS No: 1352318-67-2
• MF: C₁₄H₁₀FNO₄
• MW: 275.231907367706
• MDL: MFCD20529493
• CID: 1037669
• PubChem ID: 56776788
• Update Time: 2025-04-20

Methyl 3-fluoro-5-(4-nitrophenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-4'-nitro-[1,1'-biphenyl]-3-carboxylate
• methyl 3-fluoro-5-(4-nitrophenyl)benzoate
• ACMC-209bzq
• AK108074
• ANW-19812
• CTK8B0332
• KB-257512
• MolPort-020-003-525
• MFCD20529493
• CS-0212629
• 1352318-67-2
• CEC31867
• Methyl 5-fluoro-4'-nitro[1,1'-biphenyl]-3-carboxylate
• Methyl5-fluoro-4'-nitro-[1,1'-biphenyl]-3-carboxylate
• BS-26704
• DTXSID40718394
• Methyl 3-fluoro-5-(4-nitrophenyl)benzoate

• MDL： MFCD20529493
• Inchi： 1S/C14H10FNO4/c1-20-14(17)11-6-10(7-12(15)8-11)9-2-4-13(5-3-9)16(18)19/h2-8H,1H3
• InChI Key： ISEQOKFPRSUJQL-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(C=1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.05900
• Monoisotopic Mass: 275.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.12000
• LogP: 3.71070